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For Researchers, Scientists, and Drug Development Professionals

Abstract

Cannabichromevarin (CBCV) is a naturally occurring, non-psychoactive phytocannabinoid
found in the Cannabis sativa plant. As a propyl analog of cannabichromene (CBC), it shares
structural similarities with other major cannabinoids but possesses a unique pharmacological
profile that is garnering increasing interest within the scientific community. This technical guide
provides a comprehensive overview of the current scientific understanding of CBCV, including
its chemical properties, synthesis and isolation, pharmacokinetics, and pharmacodynamics. A
key focus is placed on its demonstrated anticonvulsant effects, with detailed experimental data
and protocols presented. This document aims to serve as a foundational resource for
researchers and professionals involved in cannabinoid research and the development of novel
therapeutics.

Chemical Properties

Cannabichromevarin is a propyl cannabinoid, distinguished by a three-carbon side chain, in
contrast to the five-carbon chain of its close relative, cannabichromene (CBC).[1] This
structural variation influences its physicochemical properties and is believed to contribute to its
distinct biological activity.
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Property Value Reference

Chemical Formula C19H2602 [2]

2-methyl-2-(4-methylpent-3-
IUPAC Name [2]
enyl)-7-propylchromen-5-ol

Molar Mass 286.41 g/mol [3]

CAS Number 57130-04-8 [3]

Not explicitly determined for

CBCV. For the related
Boiling Point compound CBC, it is

approximately 220 °C at 0.1

mmHg.

Soluble in organic solvents
- such as ethanol, methanol,
Solubility : [4]
and acetone. Poorly soluble in

water.

Synthesis and Isolation
Isolation from Cannabis sativa

CBCV was first isolated in 1975 from a cannabis strain originating from Thailand.[1][3] It is
typically present in lower concentrations than major cannabinoids like THC and CBD.[1]

Experimental Protocol: Isolation of CBCV from Plant Material (General Method)
A general method for isolating cannabinoids from Cannabis sativa involves the following steps:

o Extraction: Dried and ground cannabis plant material is subjected to solvent extraction,
commonly using ethanol, supercritical CO2, or a hydrocarbon solvent. This initial step yields
a crude extract containing a mixture of cannabinoids, terpenes, and other plant components.

o Winterization: The crude extract is dissolved in ethanol and chilled to a low temperature
(e.g., -20°C to -80°C) to precipitate waxes, lipids, and other undesirable compounds. The
solution is then filtered to remove the precipitated solids.
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» Decarboxylation: The winterized extract is heated to convert the acidic forms of cannabinoids
(e.g., CBCVA) into their neutral, active forms (e.g., CBCV). This is typically achieved by
heating the extract at a specific temperature for a defined period (e.g., 120-140°C).

« Distillation: The decarboxylated oil is then subjected to fractional distillation, often using
short-path or wiped-film distillation apparatus, to separate cannabinoids based on their
boiling points. This step significantly increases the purity of the target cannabinoid.

o Chromatography: For high-purity isolation, chromatographic techniques such as flash
chromatography or preparative high-performance liquid chromatography (HPLC) are
employed. These methods separate individual cannabinoids based on their differential
affinity for a stationary phase, yielding highly purified CBCV.

Diagram: General Workflow for CBCV Isolation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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